6-Cyclopentyl-2-[(4-fluorophenyl)methyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione

• CAS RN: 887671-90-1
• Molecular Formula: C21H22FN5O2
• Molecular Weight: 395.438
• IUPAC Name: 6-cyclopentyl-2-[(4-fluorophenyl)methyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H22FN5O2/c1-13-11-25-17-18(23-20(25)27(13)16-5-3-4-6-16)24(2)21(29)26(19(17)28)12-14-7-9-15(22)10-8-14/h7-11,16H,3-6,12H2,1-2H3
• InChI Key: XRCOOGZAESKGAN-UHFFFAOYSA-N
• SMILES: CC1=CN2C3=C(N=C2N1C4CCCC4)N(C(=O)N(C3=O)CC5=CC=C(C=C5)F)C
• solubility: not available

Description

The compound “6-Cyclopentyl-2-[(4-fluorophenyl)methyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione” is a complex organic molecule. It contains a cyclopentyl group, a fluorophenyl group, and an imidazole dione group attached to a purine ring. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The purine ring system is planar, while the cyclopentyl and phenyl rings can rotate freely. The fluorine atom on the phenyl ring is likely to be quite electronegative, potentially influencing the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple rings and functional groups could result in a relatively high molecular weight. The electronegative fluorine atom could influence the compound’s polarity and solubility.

Future Directions

The study of complex organic molecules like this one is a vibrant area of research in chemistry and biology. Future research could explore its synthesis, reactivity, and potential applications in various fields.